6-oxo-N-(4-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H19N7O3S/c27-15-3-2-13(11-22-15)17(29)24-19-23-14(12-30-19)10-16(28)25-6-8-26(9-7-25)18-20-4-1-5-21-18/h1-5,11-12H,6-10H2,(H,22,27)(H,23,24,29)
• InChI Key: RYPOXOQKXODVNY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4
• Molecular Formula: C19H19N7O3S
• Molecular Weight: 425.5 g/mol

Description

6-oxo-N-(4-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N7O3S and its molecular weight is 425.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has shown the synthesis and evaluation of derivatives related to the chemical compound , demonstrating significant antimicrobial and antifungal properties. For instance, a study on novel derivatives evaluated as antibacterial and antifungal agents highlighted broad-spectrum antibacterial activity, comparable to standard drugs like Ampicillin and Gentamicin against various bacteria. Furthermore, certain compounds exhibited potent anti-inflammatory potency, underscoring their potential therapeutic applications (El-Sehrawi et al., 2015; Hossan et al., 2012).

Anti-Inflammatory and Analgesic Agents

Another study focused on the synthesis of novel compounds derived from visnaginone and khellinone, showcasing their application as anti-inflammatory and analgesic agents. These compounds were evaluated for their COX-1/COX-2 inhibition capabilities, along with their analgesic and anti-inflammatory activities, demonstrating significant potential in treating related conditions (Abu‐Hashem et al., 2020).

Antiproliferative Activity Against Cancer Cell Lines

The synthesis and in vitro evaluation of certain derivatives have shown promising antiproliferative effects against human cancer cell lines. This indicates the compound's potential utility in developing anticancer therapies. Among the synthesized derivatives, some exhibited notable activity across different cancer cell lines, highlighting their promise as leads for further cancer research (Mallesha et al., 2012).

Dual-Action Hypoglycemic Agents

A study identified derivatives acting as dual-action hypoglycemic agents, capable of activating glucokinase (GK) and PPARγ. This dual mechanism presents a novel approach to managing blood glucose levels, offering a potentially more effective treatment for diabetes (Song et al., 2011).